tert-Butyl 1-methyl-1H-indole-3-carboxylate chemical structure properties
tert-Butyl 1-methyl-1H-indole-3-carboxylate chemical structure properties
Comprehensive Technical Guide: tert-Butyl 1-methyl-1H-indole-3-carboxylate in Drug Development
As a Senior Application Scientist, I frequently encounter the indole scaffold in advanced drug discovery campaigns. The strategic functionalization of this core—specifically through N-methylation and C3-esterification—transforms a simple building block into a highly tunable, metabolically stable pharmacophore. This whitepaper provides an in-depth analysis of the structural properties, synthetic methodologies, and medicinal chemistry applications of tert-Butyl 1-methyl-1H-indole-3-carboxylate (CAS: 111122-85-1).
Chemical Identification & Physicochemical Properties
The physical and spectroscopic properties of tert-butyl 1-methyl-1H-indole-3-carboxylate dictate its handling, reactivity, and formulation potential[1]. Below is a consolidated dataset for self-validating analytical checks during synthesis[2].
| Property | Value |
| Chemical Name | tert-Butyl 1-methyl-1H-indole-3-carboxylate |
| CAS Number | 111122-85-1 |
| Molecular Formula | C₁₄H₁₇NO₂ |
| Molecular Weight | 231.29 g/mol |
| Physical State | Yellow oil to pale solid (dependent on purity/crystallization) |
| LogP (Predicted) | ~3.8 (High lipophilicity) |
| ¹H NMR (400 MHz, CDCl₃) | δ 1.63 (s, 9H), 3.73 (s, 3H), 7.26 (m, 3H), 7.67 (s, 1H), 8.14 (m, 1H) |
| ¹³C NMR (100 MHz, CDCl₃) | δ 28.7, 33.3, 79.8, 108.8, 109.7, 121.7, 122.6, 126.7, 135.1, 137.3, 164.7 |
| Mass Spectrometry (EI) | m/z 231 (M⁺), 175 (M⁺ - 56, loss of isobutylene) |
Structural Rationale & Medicinal Chemistry
The indole nucleus is a uniquely adaptable pharmacophore leveraged by nature and chemists alike to yield diverse therapeutic agents[3]. The specific modifications present in tert-butyl 1-methyl-1H-indole-3-carboxylate serve precise mechanistic purposes:
-
N1-Methylation (Metabolic Shielding): Unsubstituted indoles possess a hydrogen-bond donor at the N1 position, which is susceptible to rapid metabolic N-glucuronidation or N-oxidation in vivo. Methylation physically blocks this site, significantly increasing the logP (lipophilicity) and enhancing blood-brain barrier (BBB) permeability[3].
-
C3 tert-Butyl Ester (Steric Bulk): While standard esters (like ethyl or methyl) are rapidly cleaved by plasma esterases, the bulky tert-butyl group provides intense steric hindrance. This shields the ester bond, increasing the compound's half-life. Furthermore, the tert-butyl group maximizes hydrophobic interactions within the deep binding pockets of target proteins[4].
Pharmacological Applications
Indole-3-carboxylate derivatives exhibit profound biological activities[5]. They are heavily utilized in the design of anti-inflammatory agents (acting as potent Cyclooxygenase-2 inhibitors by mimicking arachidonic acid) and anticancer agents (acting as allosteric inhibitors of the anti-apoptotic Survivin protein)[4].
Pharmacological modulation pathways of the indole-3-carboxylate scaffold.
Synthetic Workflows & Experimental Protocols
The synthesis of this molecule can be approached via late-stage functionalization of the indole core or through de novo ring construction[2].
Synthetic pathways for tert-Butyl 1-methyl-1H-indole-3-carboxylate.
Protocol 1: N-Alkylation of tert-butyl 1H-indole-3-carboxylate
Objective: Selective N1-methylation using a strong base and methyl iodide. Causality: The indole N-H proton is weakly acidic (pKa ~16.2). Sodium hydride (NaH) provides quantitative deprotonation, generating a highly nucleophilic indolyl anion. N,N-Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature optimally solvates the Na⁺ counterion, leaving the nitrogen fully exposed for an Sₙ2 attack on the electrophilic methyl iodide (MeI).
-
Deprotonation Setup: Dissolve 1.0 eq of tert-butyl 1H-indole-3-carboxylate in anhydrous DMF (0.2 M) under an inert argon atmosphere. Cool the reaction vessel to 0 °C using an ice bath to control the exothermic deprotonation.
-
Base Addition: Carefully add 1.2 eq of NaH (60% dispersion in mineral oil) in small portions.
-
Validation Checkpoint: Observe the immediate evolution of H₂ gas (bubbling). The solution will transition from clear to a pale yellow tint. Stir for 30 minutes until gas evolution completely ceases, validating that the indolyl anion has fully formed.
-
-
Alkylation: Dropwise add 1.5 eq of MeI. Remove the ice bath and allow the reaction to warm to ambient temperature (20-25 °C) for 2 hours.
-
Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using Hexane:EtOAc (4:1). The starting material (Rf ~0.3) must be completely consumed, replaced by a novel, less polar spot (Rf ~0.6) corresponding to the N-methylated product.
-
-
Quench & Extraction: Quench the reaction by slowly adding ice-cold distilled water. Extract the aqueous layer three times with ethyl acetate (EtOAc). Wash the combined organic layers with saturated aqueous NaCl (brine) to remove residual DMF, then dry over anhydrous Na₂SO₄.
-
Analytical Validation: Concentrate under reduced pressure. The protocol is validated if the crude ¹H NMR shows the absence of the broad N-H singlet (~8.5 ppm) and the appearance of a sharp N-CH₃ singlet at 3.73 ppm[2].
Protocol 2: Pd/C-Catalyzed Carbonylative Esterification
Objective: Direct C3-esterification of 1-methylindole using a solid-supported palladium catalyst[6]. Causality: Direct functionalization of the C3 position avoids the need for pre-functionalized starting materials. Pd/C facilitates C-H activation. Oxalic acid is utilized as an in situ carbon monoxide (CO) surrogate, eliminating the severe safety hazards associated with pressurized CO gas. N-iodosuccinimide (NIS) acts as a critical oxidant to regenerate the active Pd species[6].
-
Reagent Assembly: In a heavy-walled pressure vial, combine 1-methylindole (1.0 eq), 5 wt% Pd/C (3 mol%), Li₂CO₃ (2.5 eq), NIS (1.5 eq), oxalic acid (4.0 eq), and tert-butanol (excess, acts as both reactant and co-solvent) in N,N-Dimethylacetamide (DMAc)[6].
-
Degassing: Seal the vial with a PTFE septum. Purge the system with N₂ for 10 minutes.
-
Validation Checkpoint: Proper degassing is critical; the presence of oxygen will prematurely poison the Pd(0) catalyst and halt the catalytic cycle.
-
-
Catalytic Heating: Heat the sealed vial to 110 °C for 16 hours behind a blast shield.
-
Validation Checkpoint: The generation of internal pressure (from CO₂ and CO release via oxalic acid decomposition) validates the activation of the carbonyl source.
-
-
Filtration & Isolation: Cool to room temperature. Dilute with EtOAc and perform a hot filtration through a Celite pad to remove the heterogeneous Pd/C catalyst.
-
Validation Checkpoint: Purify via silica gel column chromatography. LC-MS analysis of the final fraction must yield an [M]⁺ peak at m/z 231 to confirm successful tert-butyl ester incorporation[2].
-
References
Sources
- 1. 2,2-dimethyl-1-(1-methyl-1H-indol-3-yl) propan-1-one suppliers & manufacturers in China [chemicalbook.com]
- 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
- 3. The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance | MDPI [mdpi.com]
- 4. brieflands.com [brieflands.com]
- 5. rjptonline.org [rjptonline.org]
- 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
